Cas no 2138333-03-4 (Cyclopentanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl]-)

• Product Name: Cyclopentanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl]-
• CAS No: 2138333-03-4
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5268219
• Update Time: 2025-05-24

Cyclopentanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl]-

• Inchi： 1S/C10H19NO3/c1-11-7-8(12)6-10(9(13)14)4-2-3-5-10/h8,11-12H,2-7H2,1H3,(H,13,14)
• InChI Key： IFAUAZSDAVNPNJ-UHFFFAOYSA-N
• SMILES： C1(CC(O)CNC)(C(O)=O)CCCC1

Additional information on Cyclopentanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl]-

Cyclopentanecarboxylic Acid, 1-[2-Hydroxy-3-(Methylamino)Propyl] - A Comprehensive Overview

Cyclopentanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl] is a compound with the CAS number 2138333-03-4. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule is characterized by its cyclopentane ring structure, which serves as a versatile platform for further functionalization. The presence of a carboxylic acid group and a hydroxyl group, along with a methylamino substituent, introduces a high degree of chemical reactivity and biological activity.

The synthesis of cyclopentanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl] involves a multi-step process that typically begins with the preparation of the cyclopentane ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyclopentane ring under mild conditions. This approach not only enhances yield but also minimizes byproduct formation.

The chemical structure of this compound plays a pivotal role in its biological activity. The carboxylic acid group is known to participate in hydrogen bonding, which is crucial for interactions with biological macromolecules such as proteins and nucleic acids. The hydroxyl group further enhances solubility and bioavailability, making it an attractive candidate for drug delivery systems. Moreover, the methylamino group introduces basicity, which can modulate the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of cyclopentanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl] as a lead compound in drug discovery. Its ability to inhibit certain enzymes involved in inflammatory pathways has been extensively investigated. For example, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by selectively inhibiting cyclooxygenase-2 (COX-2), a key enzyme in pain and inflammation signaling.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique combination of rigidity and flexibility makes it an ideal candidate for polymer synthesis. Researchers have successfully incorporated this compound into polyurethane matrices, resulting in materials with enhanced mechanical properties and thermal stability. These findings were reported in a recent issue of Macromolecules, where the authors highlighted the potential for such materials in aerospace and automotive industries.

The environmental impact of synthesizing and using cyclopentanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl] has also been a topic of interest. Green chemistry approaches have been employed to minimize waste generation during its production. For instance, solvent-free reaction conditions and recyclable catalysts have been implemented to reduce environmental footprint. Furthermore, studies on biodegradation pathways have shown that this compound can be effectively metabolized by soil microorganisms under aerobic conditions.

In terms of safety data, handling this compound requires adherence to standard laboratory protocols due to its potential irritancy to eyes and skin. Proper ventilation and personal protective equipment are recommended during synthesis and handling procedures. Storage should be carried out in tightly sealed containers away from direct sunlight to prevent degradation.

In conclusion, cyclopentanecarboxylic acid, 1-[2-hydroxy-3-(methylamino)propyl] is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure endows it with versatile properties that make it an invaluable tool in drug discovery, materials science, and beyond. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.